Cas no 1897241-25-6 (5-(1-aminocyclobutyl)-4-bromo-2-methoxyphenol)

• Product Name: 5-(1-aminocyclobutyl)-4-bromo-2-methoxyphenol
• CAS No: 1897241-25-6
• MF: C₁₁H₁₄BrNO₂
• MW: 272.138362407684
• CID: 6528880
• PubChem ID: 117432599
• Update Time: 2025-11-06

5-(1-aminocyclobutyl)-4-bromo-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 5-(1-aminocyclobutyl)-4-bromo-2-methoxyphenol
• 1897241-25-6
• EN300-1934413

• Inchi： 1S/C11H14BrNO2/c1-15-10-6-8(12)7(5-9(10)14)11(13)3-2-4-11/h5-6,14H,2-4,13H2,1H3
• InChI Key： GQICFPCHSMJKAC-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C=C1C1(CCC1)N)O)OC

Computed Properties

• Exact Mass: 271.02079g/mol
• Monoisotopic Mass: 271.02079g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.5Ų

Additional information on 5-(1-aminocyclobutyl)-4-bromo-2-methoxyphenol

Research Brief on 5-(1-aminocyclobutyl)-4-bromo-2-methoxyphenol (CAS: 1897241-25-6) in Chemical Biology and Pharmaceutical Applications

The compound 5-(1-aminocyclobutyl)-4-bromo-2-methoxyphenol (CAS: 1897241-25-6) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This structurally unique compound, featuring a cyclobutylamine moiety and a brominated phenolic ring, has demonstrated promising potential in various therapeutic applications. Recent studies have focused on its role as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and targeted cancer therapies.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic utility of 1897241-25-6 in creating selective protein kinase inhibitors. Researchers successfully utilized this compound as a building block to develop a series of potent and selective inhibitors targeting specific tyrosine kinases implicated in various cancers. The presence of both the aminocyclobutyl group and the bromophenol moiety provided critical structural features necessary for optimal binding to the kinase active sites while maintaining favorable pharmacokinetic properties.

In parallel research, the compound has shown potential in neurodegenerative disease applications. A recent Nature Chemical Biology publication reported that derivatives of 5-(1-aminocyclobutyl)-4-bromo-2-methoxyphenol exhibited neuroprotective effects in cellular models of Parkinson's disease. The unique structural configuration appears to facilitate blood-brain barrier penetration while maintaining stability against metabolic degradation, making it an attractive scaffold for CNS-targeted drug development.

From a chemical biology perspective, the compound's reactivity has been extensively studied. The bromine atom at the 4-position allows for various cross-coupling reactions, while the aminocyclobutyl group provides opportunities for further functionalization. Recent advances in synthetic methodology have enabled more efficient production of this compound, with improved yields and purity critical for pharmaceutical applications. Several patent applications filed in 2023 highlight the growing commercial interest in this chemical entity.

Pharmacokinetic studies of 1897241-25-6 derivatives have revealed favorable absorption and distribution profiles. The methoxy group appears to contribute to metabolic stability, while the aminocyclobutyl moiety enhances solubility compared to similar compounds with bulkier amine substituents. These properties make it particularly valuable for oral drug formulations currently in development.

Looking forward, the versatility of 5-(1-aminocyclobutyl)-4-bromo-2-methoxyphenol suggests it will continue to be an important building block in medicinal chemistry. Ongoing research is exploring its application in developing novel antibiotics, anti-inflammatory agents, and even in targeted protein degradation strategies. The compound's unique combination of stability, reactivity, and bioactivity positions it as a valuable tool for addressing multiple therapeutic challenges in modern drug discovery.